N-allyl-2-bromo-2,2-difluoroacetamide

• Molecular Formula: C5H6BrF2NO
• Molecular Weight: 214.01 g/mol
• IUPAC Name: 2-bromo-2,2-difluoro-N-prop-2-enylacetamide
• InChI: InChI=1S/C5H6BrF2NO/c1-2-3-9-4(10)5(6,7)8/h2H,1,3H2,(H,9,10)
• InChI Key: DUFXSLMWYOUJRA-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C(F)(F)Br

Description

N-allyl-2-bromo-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C5H6BrF2NO and its molecular weight is 214.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl bromodifluoroacetate (100 g) was cooled to 0° C., and allylamine (39 mL) was added dropwise. The mixture was stirred at room temperature for 14 hr, and concentrated under reduced pressure. Water was added to the residue, and the mixture was extracted with ethyl acetate. The extract was washed successively with 1 mol/L hydrochloric acid, water, saturated aqueous sodium hydrogen carbonate solution, and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give the title compound as a colorless oil (yield 105 g, 100%).